![molecular formula C20H18F3N3 B297143 2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline](/img/structure/B297143.png)
2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline
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Overview
Description
2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in the development and function of B cells and is a key target for the treatment of B cell-related diseases such as lymphoma and autoimmune disorders.
Mechanism of Action
2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline binds to the ATP-binding site of BTK and inhibits its activity. This leads to the inhibition of downstream signaling pathways such as the PI3K/AKT and NF-κB pathways, which are critical for B cell proliferation and survival. Additionally, this compound has been shown to induce apoptosis in B cells and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in lymphoma models and can reduce disease severity in autoimmune models. Additionally, this compound has been shown to inhibit the activation and proliferation of B cells, which are key drivers of autoimmune diseases such as rheumatoid arthritis and lupus.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline is its high selectivity for BTK, which reduces the risk of off-target effects. Additionally, this compound has good pharmacokinetic properties and can be administered orally. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
There are several future directions for the development of 2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline and related compounds. One area of focus is the development of combination therapies that target multiple signaling pathways in B cells. Another area of focus is the development of more potent and selective BTK inhibitors that can overcome resistance mechanisms. Additionally, there is interest in exploring the use of BTK inhibitors in other diseases such as multiple sclerosis and chronic lymphocytic leukemia.
Synthesis Methods
The synthesis of 2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline involves a multi-step process that begins with the reaction of 2-amino-4,6-dimethylpyridine with 2-chloro-4-nitrophenyl trifluoromethanesulfonate to form the intermediate 2-amino-4,6-dimethyl-5-nitropyridine. This intermediate is then reacted with 2-chloro-5-trifluoromethylphenylboronic acid in the presence of a palladium catalyst to form the key intermediate 2-amino-4,6-dimethyl-5-(2-trifluoromethylphenyl)pyridine. This intermediate is then reacted with 2,7-dimethyl-3,5-dicyano-4-(trifluoromethyl)pyrazole in the presence of a base to form the final product, this compound.
Scientific Research Applications
2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline has been extensively studied in preclinical models for the treatment of B cell-related diseases such as lymphoma and autoimmune disorders. In vitro studies have shown that this compound inhibits BTK activity and downstream signaling pathways, leading to the inhibition of B cell proliferation and survival. In vivo studies have demonstrated that this compound has potent anti-tumor activity in lymphoma models and can reduce disease severity in autoimmune models.
Properties
Molecular Formula |
C20H18F3N3 |
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Molecular Weight |
357.4 g/mol |
IUPAC Name |
2,7,9-trimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline |
InChI |
InChI=1S/C20H18F3N3/c1-11-8-12(2)18-15(9-11)17-10-13(3)25-26(17)19(24-18)14-6-4-5-7-16(14)20(21,22)23/h4-10,19,25H,1-3H3 |
InChI Key |
MHJRXYBFBNZAPC-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC2=C3C=C(NN3C(N=C2C(=C1)C)C4=CC=CC=C4C(F)(F)F)C |
SMILES |
CC1=CC2=C3C=C(NN3C(N=C2C(=C1)C)C4=CC=CC=C4C(F)(F)F)C |
Canonical SMILES |
CC1=CC2=C3C=C(NN3C(N=C2C(=C1)C)C4=CC=CC=C4C(F)(F)F)C |
Origin of Product |
United States |
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